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Compound of Interest

Compound Name: Neopine

Cat. No.: B1233045 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the safe handling and disposal of chemical compounds are paramount. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of Neopine, a morphinane

alkaloid. Adherence to these protocols is critical for ensuring personnel safety and

environmental protection.

I. Neopine: Chemical and Physical Properties
A clear understanding of a substance's properties is the foundation of its safe management.

Below is a summary of the key chemical and physical data for Neopine.

Property Value

Molecular Formula C₁₈H₂₁NO₃

Molecular Weight 299.4 g/mol [1]

CAS Number 467-14-1

Appearance Long needles from petroleum ether[2]

Melting Point 127.5 °C[2]

Solubility
Solubilities about the same as those of codeine;

relatively insoluble in water.[2]

Synonyms β-Codeine, Neopin[1][3]
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II. Experimental Protocols for Safe Disposal
In the absence of a specific Safety Data Sheet (SDS) detailing the deactivation or disposal of

Neopine, a conservative approach based on established protocols for alkaloid and hazardous

chemical waste is mandatory. Neopine and any materials contaminated with it must be treated

as hazardous chemical waste. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

A. Personal Protective Equipment (PPE):

Before handling Neopine waste, ensure the following PPE is worn:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

B. Waste Segregation and Collection:

Proper segregation is crucial to prevent accidental chemical reactions and to ensure compliant

disposal.

Solid Waste:

Collect all solid Neopine waste, including contaminated personal protective equipment

(gloves, etc.), absorbent materials from spills, and weighing papers, in a designated,

clearly labeled hazardous waste container.

The container should be made of a compatible material and have a secure lid.

Liquid Waste:

If Neopine is in a solution, collect it in a designated, leak-proof hazardous waste container

for organic or alkaloid waste.[4]

Do not mix Neopine solutions with other incompatible waste streams.[4]
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Sharps Waste:

Any needles, syringes, or other sharps contaminated with Neopine must be disposed of in

a designated sharps container.[4]

C. Labeling:

Properly label all hazardous waste containers with the following information:

The words "Hazardous Waste"

The chemical name: "Neopine"

The approximate quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

D. Storage:

Store sealed and labeled waste containers in a designated, secure hazardous waste

accumulation area within the laboratory.[4][5]

This area should be away from general laboratory traffic and incompatible materials.[4]

E. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[4]

Always follow all institutional, local, state, and federal regulations for hazardous waste

disposal.[4][6]

III. Visualizing the Disposal Workflow
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To further clarify the procedural steps for the safe disposal of Neopine, the following workflow

diagram has been created.
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Caption: Workflow for the safe disposal of Neopine waste.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Neopine, thereby fostering a culture of safety and

regulatory compliance within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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